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Compound of Interest

Compound Name: 3-Chloro-4-(isopentyloxy)aniline

Cat. No.: B3143311

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling considerations
for 3-Chloro-4-(isopentyloxy)aniline. Due to the limited availability of a specific Safety Data

Sheet (SDS) for this compound, this guide incorporates data from structurally similar aromatic
amines and established safety protocols to provide a thorough understanding of the potential

hazards and best practices for its use in a research and development setting.

Chemical and Physical Properties

While specific experimental data for 3-Chloro-4-(isopentyloxy)aniline is scarce, predicted
values and data from analogous compounds provide insight into its physical and chemical
characteristics.

Property Value Source
Molecular Formula C11H16CINO [1]
Molecular Weight 213.7 g/mol [1]
Boiling Point 321.9 £ 22.0 °C (Predicted) [1]
Density 1.101 + 0.06 g/cm? (Predicted) [1]
pKa 4.17 £ 0.10 (Predicted) [1]
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Hazard Identification and Classification

Direct hazard classification for 3-Chloro-4-(isopentyloxy)aniline is not widely available.
However, based on the known hazards of similar substituted anilines, it should be handled as a
hazardous substance. The primary hazard code available indicates it is an irritant.[1]

Analogous Compound Data (3-Chloro-4-(3-fluorobenzyloxy)aniline):

Hazard Statement Code
Harmful if swallowed H302
Suspected of causing genetic defects H341

May cause damage to organs through H373
prolonged or repeated exposure

Very toxic to aquatic life with long lasting effects ~ H410

It is crucial to handle 3-Chloro-4-(isopentyloxy)aniline with the assumption that it may
possess similar toxicological properties to other chloroanilines, which are known to be toxic if

swallowed, in contact with skin, or if inhaled.[2]

Personal Protective Equipment (PPE)

A risk assessment should be conducted for any procedure involving 3-Chloro-4-
(isopentyloxy)aniline to determine the appropriate level of personal protective equipment. The
following diagram illustrates the logical selection of PPE based on the nature of the handling

task.
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PPE Requirements
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Figure 1. PPE Selection Workflow for Handling 3-Chloro-4-(isopentyloxy)aniline.

Safe Handling and Storage

Handling:
* Work in a well-ventilated area, preferably in a chemical fume hood.[3]
¢ Avoid inhalation of dust or vapors.[4]

o Prevent contact with skin and eyes.[4]
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e Do not eat, drink, or smoke in the handling area.[3][5]

e Wash hands thoroughly after handling.[5]

o Contaminated work clothing should not be allowed out of the workplace.

Storage:

» Store in a tightly closed container in a dry and well-ventilated place.

e Keep in a cool, dark place.

o Store away from incompatible materials such as strong oxidizing agents.[6]

First Aid Measures

In the event of exposure, immediate action is critical. The following table summarizes the

recommended first aid procedures.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[6]

Skin Contact

Immediately wash off with soap and plenty of
water while removing all contaminated clothing

and shoes. Seek immediate medical attention.

[6]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical

attention.[6]

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

Ingestion
mouth with water. Seek immediate medical
attention.

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.bloomtechz.com/info/what-are-the-health-and-safety-guidelines-for-102794301.html
https://www.chemos.de/import/data/msds/GB_en/62-53-3-A0001067-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/62-53-3-A0001067-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC211531000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC211531000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC211531000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC211531000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3143311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Accidental Release Measures

In the event of a spill, follow a pre-determined emergency procedure. The following flowchart
outlines the general steps for managing a chemical spill of an aromatic amine.
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Figure 2. Chemical Spill Response Workflow for Aromatic Amines.
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Experimental Protocols for Safety Assessment

Standardized testing protocols, such as those from the Organisation for Economic Co-
operation and Development (OECD), are used to assess the safety of chemicals. The following
are detailed methodologies for skin and eye irritation testing, which are relevant for a
compound classified as an irritant.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (based on OECD TG 439)

This test method evaluates the potential of a chemical to cause skin irritation by measuring its
cytotoxic effect on a reconstructed human epidermis model.[7][8][9]

Methodology:

o Tissue Preparation: Commercially available Reconstructed Human Epidermis (RhE) tissues
are equilibrated in a 6-well plate containing maintenance medium overnight in a CO2
incubator.

e Application of Test Substance:

o A sufficient amount of the test chemical (e.g., 25 pL for liquids or 25 mg for solids,
moistened with deionized water) is applied topically to the surface of the RhE tissue.

o Negative (e.g., phosphate-buffered saline) and positive (e.g., 5% sodium dodecyl! sulfate)
controls are run in parallel.

e Exposure and Post-Incubation:

o The tissues are exposed to the test chemical for a defined period (e.g., 60 minutes) at
room temperature.[9]

o Following exposure, the tissues are thoroughly rinsed with a buffered saline solution to
remove the test substance.

o The tissues are then transferred to fresh maintenance medium and incubated for a post-
exposure recovery period (e.g., 42 hours).[9]
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 Viability Assessment:

o Tissue viability is determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) assay.

o Tissues are incubated with MTT solution for a specified time (e.g., 3 hours), during which
viable cells convert the yellow MTT into a blue formazan salt.

o The formazan is then extracted from the tissues using an appropriate solvent (e.g.,
isopropanol).

o

The optical density of the extracted formazan is measured using a spectrophotometer.
o Data Interpretation:
o The percentage of viable cells is calculated relative to the negative control.

o If the mean tissue viability is < 50%, the chemical is classified as a skin irritant (UN GHS
Category 2).[7][9]

o If the mean tissue viability is > 50%, the chemical is considered non-irritant.[7][9]

Acute Eye Irritation/Corrosion Test (based on OECD TG
405)

This test assesses the potential of a substance to cause irritation or corrosion to the eye. A
tiered testing strategy is recommended to minimize animal testing.[10][11]

Methodology:

« Initial Assessment: A weight-of-evidence analysis of existing data (e.g., pH, in vitro data, data
on similar chemicals) is conducted to predict the potential for severe effects.[10][11] If the
substance is a known skin corrosive, it is assumed to be an eye corrosive, and no further
testing is needed.

e Animal Selection and Preparation:

o Healthy, young adult albino rabbits are used for the in vivo test.[10]
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o The eyes of the animals are examined 24 hours before the test to ensure they are free
from defects.[10]

o Test Procedure (In Vivo):

o Asingle dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is instilled into
the conjunctival sac of one eye of the rabbit. The other eye serves as a control.[12]

o The eyelids are held together for about one second after instillation.
o Initially, a single animal is tested.
e Observation and Scoring:
o The eyes are examined at 1, 24, 48, and 72 hours after application.[13]

o Ocular lesions (cornea, iris, and conjunctiva) are scored according to a standardized
system (Draize scale).[12]

o The reversibility of any observed effects is assessed for up to 21 days.[13]
e Confirmatory Testing:

o If the initial animal shows corrosive or severe irritant effects, no further testing is
performed.

o If the effects are moderate or absent, the test is confirmed using up to two additional
animals.[10]

o Classification: Based on the severity and reversibility of the ocular lesions, the substance is
classified according to the UN GHS system for eye irritation/serious eye damage.

Disposal Considerations

All waste materials contaminated with 3-Chloro-4-(isopentyloxy)aniline should be treated as
hazardous waste. Dispose of contents and container in accordance with local, regional,
national, and international regulations. Do not allow the chemical to enter drains or waterways.

[2]
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Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
formal Safety Data Sheet (SDS). All laboratory personnel should be thoroughly trained in safe
handling procedures and have access to the most current safety information available for all
chemicals they handle. A comprehensive risk assessment should be performed before
undertaking any new procedures involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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